Cas no 35923-97-8 (3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine)
35923-97-8 structure
Product Name:3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine
CAS No:35923-97-8
MF:C30H30N6O4
MW:538.597006320953
CID:920814
PubChem ID:286094
Update Time:2025-04-19
3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine
- 3-(2,3,5-tri-o-benzylpentofuranosyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
- AC1L64H0
- AC1Q4XIE
- AR-1E5990
- NSC143909
- NSC-143909
- DTXSID80301507
- 35923-97-8
-
- Inchi: 1S/C30H30N6O4/c31-28-25-29(33-20-32-28)36(35-34-25)30-27(39-18-23-14-8-3-9-15-23)26(38-17-22-12-6-2-7-13-22)24(40-30)19-37-16-21-10-4-1-5-11-21/h1-15,20,24,26-27,30H,16-19H2,(H2,31,32,33)
- InChI Key: NLTSEWSHILWALM-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)N1C2C(=C(N)N=CN=2)N=N1
Computed Properties
- Exact Mass: 538.2331
- Monoisotopic Mass: 538.233
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 40
- Rotatable Bond Count: 11
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 747.2°C at 760 mmHg
- Flash Point: 405.7°C
- Refractive Index: 1.677
- PSA: 119.43
- LogP: 4.66970
3-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]triazolo[4,5-d]pyrimidin-7-amine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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